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Compound of Interest

Compound Name: N-Boc-PEG7-alcohol

Cat. No.: B609481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis and purification of N-Boc-PEG7-alcohol, a
valuable heterobifunctional linker used in the development of Proteolysis Targeting Chimeras

(PROTACs) and Antibody-Drug Conjugates (ADCs). The methodologies presented are based

on established chemical principles for the synthesis of polyethylene glycol (PEG) derivatives

and carbamate formation.

Overview of N-Boc-PEG7-alcohol
N-Boc-PEG7-alcohol, with the chemical formula C19H39NO9 and a molecular weight of 425.5

g/mol , is a versatile chemical tool.[1][2] It features a heptaethylene glycol (PEG7) spacer that

imparts hydrophilicity, a terminal hydroxyl group for further functionalization, and a tert-

butyloxycarbonyl (Boc)-protected amine. The Boc protecting group allows for selective

reactions at the hydroxyl terminus and can be readily removed under mild acidic conditions to

reveal the primary amine for subsequent conjugation.[3]
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Property Value

Molecular Formula C19H39NO9

Molecular Weight 425.5 g/mol [1][2]

CAS Number 1292268-13-3

Appearance Colorless to light yellow liquid

Density ~1.09 g/cm³

Solubility Soluble in water, DMSO, DCM, and DMF

Storage 2-8°C or -20°C for long-term storage

Characterization Data
Analysis Expected Outcome

¹H NMR
Confirmation of PEG chain, Boc group, and

terminal alcohol protons

Mass Spectrometry
[M+Na]⁺ or [M+H]⁺ corresponding to the

molecular weight

Purity by HPLC Typically ≥95% to ≥98%

Synthesis of N-Boc-PEG7-alcohol
The synthesis of N-Boc-PEG7-alcohol is most commonly achieved through the reaction of a

mono-amino-PEG7 alcohol with di-tert-butyl dicarbonate (Boc anhydride) under basic

conditions. This reaction selectively protects the terminal amine with a Boc group.

Experimental Protocol
Materials:

2-[2-[2-[2-[2-[2-(2-Aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol (Amino-PEG7-

alcohol)

Di-tert-butyl dicarbonate ((Boc)₂O)
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Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel (230-400 mesh) for column chromatography

Solvents for column chromatography (e.g., Dichloromethane, Methanol)

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol (1.0 eq)

in anhydrous dichloromethane.

Addition of Base: Add triethylamine (1.2 eq) to the solution and stir for 10-15 minutes at room

temperature.

Boc Protection: To the stirred solution, add a solution of di-tert-butyl dicarbonate (1.1 eq) in

anhydrous dichloromethane dropwise over 30 minutes.

Reaction Monitoring: Allow the reaction to stir at room temperature for 12-18 hours. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC), staining

with ninhydrin to visualize the disappearance of the primary amine starting material.

Workup:

Quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash the organic layer sequentially with

saturated aqueous NaHCO₃ solution and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.
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Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Hypothetical Reaction Data
Reactant Molar Eq. Purity Yield

Amino-PEG7-alcohol 1.0 >95% -

(Boc)₂O 1.1 >98% -

N-Boc-PEG7-alcohol - >95% (crude)
~85-95%

(representative)

Purification of N-Boc-PEG7-alcohol
Purification of the crude N-Boc-PEG7-alcohol is crucial to remove unreacted starting materials

and byproducts. Silica gel column chromatography is a common and effective method.

Experimental Protocol
Materials:

Crude N-Boc-PEG7-alcohol

Silica gel (230-400 mesh)

Dichloromethane (DCM)

Methanol (MeOH)

Thin Layer Chromatography (TLC) plates (silica gel)

Potassium permanganate or modified Dragendorff stain for TLC visualization

Procedure:

Column Preparation: Prepare a silica gel column using a slurry of silica gel in

dichloromethane.
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Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane and

load it onto the column.

Elution: Elute the column with a gradient of methanol in dichloromethane. A typical gradient

would start with 100% DCM and gradually increase the methanol concentration (e.g., 0% to

10% MeOH in DCM).

Fraction Collection and Analysis: Collect fractions and analyze them by TLC. The product,

being more polar than some impurities but less polar than the unreacted amino-PEG7-

alcohol, will elute at a specific solvent polarity. PEG-containing compounds can be visualized

on TLC plates using a potassium permanganate stain or a modified Dragendorff stain.

Isolation: Combine the pure fractions and remove the solvent under reduced pressure to

yield the purified N-Boc-PEG7-alcohol as a viscous oil.

Typical Purification Parameters
Parameter Value

Stationary Phase Silica Gel (230-400 mesh)

Mobile Phase
Dichloromethane/Methanol gradient (e.g., 0-

10% MeOH)

TLC Visualization
Potassium permanganate or modified

Dragendorff stain

Expected Purity ≥98%

Diagrams
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Caption: Synthesis and purification workflow for N-Boc-PEG7-alcohol.

N-Boc-PEG7-alcohol Functional Groups

Boc-NH-

(CH₂CH₂O)₇-H
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Caption: Chemical structure of N-Boc-PEG7-alcohol showing key functional groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b609481?utm_src=pdf-body-img
https://www.benchchem.com/product/b609481?utm_src=pdf-body
https://www.benchchem.com/product/b609481?utm_src=pdf-body-img
https://www.benchchem.com/product/b609481?utm_src=pdf-body
https://www.benchchem.com/product/b609481?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. N-Boc-PEG7-alcohol | C19H39NO9 | CID 56647371 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. N-Boc-PEG7-alcohol | 1292268-13-3 | SBC26813 | Biosynth [biosynth.com]

3. N-Boc-PEG7-alcohol, 1292268-13-3 | BroadPharm [broadpharm.com]

To cite this document: BenchChem. [Synthesis and Purification of N-Boc-PEG7-alcohol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609481#synthesis-and-purification-of-n-boc-peg7-
alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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